Cas no 656828-00-1 (BIS(5-BROMO-2-PYRIDINYL)METHANONE)

BIS(5-BROMO-2-PYRIDINYL)METHANONE is a brominated pyridine derivative commonly employed as an intermediate in organic synthesis and pharmaceutical research. Its key structural features include two 5-bromo-2-pyridinyl groups bonded to a central carbonyl moiety, enhancing reactivity in cross-coupling and functionalization reactions. The bromine substituents facilitate further derivatization, making it valuable for constructing complex heterocyclic frameworks. This compound exhibits high purity and stability under standard storage conditions, ensuring consistent performance in synthetic applications. Its utility in medicinal chemistry stems from its role in developing biologically active molecules, particularly in kinase inhibitor and ligand design. Suitable for controlled environments, it requires handling with appropriate safety precautions due to its potential reactivity.
BIS(5-BROMO-2-PYRIDINYL)METHANONE structure
656828-00-1 structure
Product Name:BIS(5-BROMO-2-PYRIDINYL)METHANONE
CAS No:656828-00-1
MF:C11H6Br2N2O
MW:341.986140727997
CID:962333
PubChem ID:11405113
Update Time:2025-05-20

BIS(5-BROMO-2-PYRIDINYL)METHANONE Chemical and Physical Properties

Names and Identifiers

    • BIS(5-BROMO-2-PYRIDINYL)METHANONE
    • bis(5-bromopyridin-2-yl)methanone
    • Methanone,bis(5-bromo-2-pyridinyl)
    • OR8595
    • DTXSID50464916
    • AB29278
    • 5-bromo-2-(5-bromopyridine-2-carbonyl)pyridine
    • J-519882
    • AKOS025394795
    • 656828-00-1
    • Inchi: 1S/C11H6Br2N2O/c12-7-1-3-9(14-5-7)11(16)10-4-2-8(13)6-15-10/h1-6H
    • InChI Key: IJJXZGQQYXFQSW-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(C=C1)C(C1C=CC(=CN=1)Br)=O

Computed Properties

  • Exact Mass: 339.88500
  • Monoisotopic Mass: 339.88469g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 42.8Ų

Experimental Properties

  • PSA: 42.85000
  • LogP: 3.23260

BIS(5-BROMO-2-PYRIDINYL)METHANONE Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi

BIS(5-BROMO-2-PYRIDINYL)METHANONE Pricemore >>

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Additional information on BIS(5-BROMO-2-PYRIDINYL)METHANONE

Recent Advances in the Study of BIS(5-BROMO-2-PYRIDINYL)METHANONE (CAS: 656828-00-1): A Comprehensive Research Brief

BIS(5-BROMO-2-PYRIDINYL)METHANONE (CAS: 656828-00-1) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique brominated pyridinyl structure, has been explored for its potential applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its role as a versatile building block in organic synthesis and its utility in probing biological pathways.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of BIS(5-BROMO-2-PYRIDINYL)METHANONE as a precursor in the synthesis of novel kinase inhibitors. The researchers employed a multi-step synthetic route to derivatize the compound, resulting in a series of analogs with enhanced selectivity for specific kinase targets. The study reported promising in vitro activity against several cancer cell lines, suggesting its potential as a scaffold for anticancer drug development. The compound's bromine substituents were found to play a critical role in modulating binding affinity and pharmacokinetic properties.

In addition to its therapeutic potential, BIS(5-BROMO-2-PYRIDINYL)METHANONE has been utilized in chemical biology research as a tool compound. A 2022 paper in ACS Chemical Biology described its use in the development of photoaffinity probes for target identification. The bromine atoms were leveraged for further functionalization, enabling the attachment of reporter tags such as biotin or fluorescent dyes. This approach facilitated the identification of protein targets in complex biological systems, providing insights into the mechanisms of action of related drug candidates.

Recent advancements in synthetic methodology have also expanded the accessibility of BIS(5-BROMO-2-PYRIDINYL)METHANONE. A 2023 report in Organic Letters detailed an improved catalytic protocol for its preparation, featuring higher yields and reduced environmental impact compared to traditional methods. This development is expected to accelerate its adoption in both academic and industrial settings, particularly for high-throughput screening campaigns.

Despite these promising findings, challenges remain in the optimization of BIS(5-BROMO-2-PYRIDINYL)METHANONE-derived compounds. Issues such as metabolic stability and off-target effects have been noted in preclinical studies, as highlighted in a 2023 review article in Expert Opinion on Drug Discovery. Future research directions may focus on structural modifications to address these limitations while preserving the compound's advantageous properties.

In conclusion, BIS(5-BROMO-2-PYRIDINYL)METHANONE (CAS: 656828-00-1) represents a valuable chemical entity with diverse applications in drug discovery and chemical biology. Recent studies have elucidated its synthetic utility, biological activity, and potential as a research tool, paving the way for further investigations. As research in this area continues to evolve, this compound is likely to play an increasingly important role in the development of novel therapeutic agents and research methodologies.

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